Cas no 1000542-98-2 (3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine)

• Product Name: 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine
• CAS No: 1000542-98-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6205792
• PubChem ID: 55266027
• Update Time: 2025-09-28

3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine
• AKOS006310589
• 1000542-98-2
• EN300-1853585

• Inchi： 1S/C12H19NO/c1-9-7-11(5-4-6-13)8-10(2)12(9)14-3/h7-8H,4-6,13H2,1-3H3
• InChI Key： GWKGSMQNVMYQQG-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)CCCN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine

Introduction to 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine (CAS No. 1000542-98-2)

3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1000542-98-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic structure coupled with an amine functional group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-methoxy-3,5-dimethylphenyl moiety suggests a unique set of electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The amine substituent at the propyl chain's terminal position introduces basicity and reactivity, which are critical for interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of small-molecule inhibitors or modulators targeting neurological and inflammatory pathways. Recent advancements in computational chemistry have enabled the virtual screening of such compounds, allowing researchers to predict their binding affinities and pharmacokinetic profiles with high precision.

One of the most compelling aspects of 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine is its structural versatility. The aromatic ring system can be further modified through functionalization or derivatization to enhance specific pharmacological properties. For instance, studies have shown that analogs with similar aromatic cores exhibit diverse biological activities, including anti-inflammatory and analgesic effects. These findings underscore the importance of this compound as a building block for drug development.

In the context of modern drug discovery, the synthesis of complex molecules like 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine has been streamlined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have made it possible to construct intricate structures with high efficiency. Additionally, green chemistry principles have been increasingly integrated into synthetic protocols, reducing waste and improving sustainability.

The pharmacological potential of 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, particularly those implicated in neurological disorders such as depression and anxiety. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for further development. Moreover, its structural features may contribute to favorable pharmacokinetic properties, including good solubility and metabolic stability.

Recent research has also highlighted the role of aromatic amine derivatives in addressing chronic inflammatory conditions. The 4-methoxy-3,5-dimethylphenyl group imparts unique electronic characteristics that can influence receptor binding affinity and selectivity. This has led to the exploration of novel therapeutic strategies targeting inflammatory pathways mediated by specific receptors or enzymes. The compound's potential to act as a dual inhibitor or modulator is particularly intriguing from a drug design perspective.

The synthesis of 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and subsequent functional group transformations. Advances in catalytic systems have allowed for more efficient and selective reactions, minimizing unwanted byproducts. These improvements have not only accelerated the synthesis process but also enhanced the scalability of producing this compound for research purposes.

The compound's physicochemical properties are another area of interest for pharmaceutical researchers. Its solubility profile can be tailored through structural modifications to improve oral bioavailability or tissue penetration. Additionally, its stability under various storage conditions is crucial for practical applications in clinical trials and drug formulations. Computational modeling has been instrumental in predicting these properties before experimental validation.

In conclusion, 3-(4-methoxy-3,5-dimethylphenyl)propan-1-amine (CAS No. 1000542-98-2) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play a significant role in future drug discovery efforts.